N,N,3-triethylaniline

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: N,N,3-triethylaniline
• InChI: InChI=1S/C12H19N/c1-4-11-8-7-9-12(10-11)13(5-2)6-3/h7-10H,4-6H2,1-3H3
• InChI Key: QXVXYDKXAMNIOE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N(CC)CC

Description

N,N,3-triethylaniline is a useful research compound. Its molecular formula is C12H19N and its molecular weight is 177.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 cm3 round bottom flask was added 3-ethylaniline (5.0 g, 41.3 mmol), ethanol (7.5 cm3), sodium carbonate (5.9 g, 55.7 mmol). Ethyl iodide (17.38 g, 111.4 mmol) was added dropwise. The mixture was then heated at 45° C. for 12 hours before cooling to room temperature and adding water (50 cm3). The mixture was extracted into diethyl ether (3×50 cm3) the extracts were dried over magnesium sulphate, filtered, and concentrated to give the title compound (7.03 g, 96%) as a light yellow oil. δH (250 MHz; CDCl3): 7.20 (1H, dd, 9, 7.25, ArH), 6.60 (3H, m, ArH), 3.43 (4H, q, 7, NCH2), 2.69 (2H, q, 7.25, CH2), 1.32 (3H, t, 7.5, CH3), 1.23 (6H, t, 7, CH3); δC (62.9 MHz; CDCl3): 12.7 (CH3), 15.8 (CH3), 29.5 (CH2), 44.4 (NCH3), 109.4 (ArC), 111.4 (ArC), 115.1 (ArC), 129.2 (ArC), 145.4 (ArC), 147.9 (ArC).